Cas no 91650-10-1 (1H-Pyrazole-4-carbonitrile, 1-methyl-5-nitro-)

1H-Pyrazole-4-carbonitrile, 1-methyl-5-nitro-, is a heterocyclic compound featuring a pyrazole core substituted with a nitrile group at the 4-position and a nitro group at the 5-position, along with a methyl group at the 1-position. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (nitro and nitrile) and electron-donating (methyl) groups enhances its versatility in nucleophilic and electrophilic reactions. Its high purity and stability under controlled conditions make it a reliable building block for constructing complex molecules. The compound is particularly valued in medicinal chemistry for its potential in developing bioactive derivatives.

1H-Pyrazole-4-carbonitrile, 1-methyl-5-nitro- structure

91650-10-1 structure

Product Name:1H-Pyrazole-4-carbonitrile, 1-methyl-5-nitro-

CAS No:91650-10-1

MF:C₅H₄N₄O₂

MW:152.110859870911

MDL:MFCD06166996

CID:4314818

PubChem ID:2755792

Update Time:2025-10-28

1H-Pyrazole-4-carbonitrile, 1-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carbonitrile, 1-methyl-5-nitro-
- 1-methyl-5-nitropyrazole-4-carbonitrile
- 1-Methyl-5-nitro-1H-pyrazole-4-carbonitrile
- AC7245
- MFCD06166996
- 1-methyl-4-cyano-5-nitropyrazole
- SY235416
- AKOS003355798
- CS-0358211
- 1H-Pyrazole-4-carbonitrile,1-methyl-5-nitro-
- 91650-10-1
- MDL： MFCD06166996
- Inchi： 1S/C5H4N4O2/c1-8-5(9(10)11)4(2-6)3-7-8/h3H,1H3
- InChI Key： RRMKPCLUNVBJTI-UHFFFAOYSA-N
- SMILES： N1(C)C([N+]([O-])=O)=C(C#N)C=N1

Computed Properties

Exact Mass: 152.03342538Da
Monoisotopic Mass: 152.03342538Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 87.4Å²

1H-Pyrazole-4-carbonitrile, 1-methyl-5-nitro- Pricemore >>

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AstaTech	AC7245-0.25/G	1-METHYL-5-NITRO-1H-PYRAZOLE-4-CARBONITRILE	91650-10-1	95%	0.25g	$445	2023-09-19
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SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY235416-1g	1-Methyl-5-nitro-1H-pyrazole-4-carbonitrile	91650-10-1	≥95%	1g	¥5900.00	2025-04-11
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